1-Cyclopentyl-5-(oxan-4-yl)tetrazole

• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• SMILES: C1CCC(C1)N2C(=NN=N2)C3CCOCC3
• InChI: InChI=1S/C11H18N4O/c1-2-4-10(3-1)15-11(12-13-14-15)9-5-7-16-8-6-9/h9-10H,1-8H2
• InChIKey: ROIAOZZMVLSCMX-UHFFFAOYSA-N

1-Cyclopentyl-5-(oxan-4-yl)tetrazole (molecular formula C₁₁H₁₈N₄O, molecular weight ~222.29 g/mol) is a 1,5-disubstituted tetrazole derivative bearing a cyclopentyl group at N1 and an oxan-4-yl (tetrahydropyran-4-yl) moiety at C5. The tetrazole nucleus functions as a well-characterized non-classical bioisostere of the carboxylic acid group, exhibiting a comparable pKa range (4.5–4.9 vs.

1-Cyclopentyl-5-(oxan-4-yl)tetrazole: Structural Profile, Tetrazole Class Identity, and Procurement-Relevant Physicochemical Baseline

1-Cyclopentyl-5-(oxan-4-yl)tetrazole (molecular formula C₁₁H₁₈N₄O, molecular weight ~222.29 g/mol) is a 1,5-disubstituted tetrazole derivative bearing a cyclopentyl group at N1 and an oxan-4-yl (tetrahydropyran-4-yl) moiety at C5 . The tetrazole nucleus functions as a well-characterized non-classical bioisostere of the carboxylic acid group, exhibiting a comparable pKa range (4.5–4.9 vs. ~4.2–4.4 for carboxylic acids) while offering enhanced metabolic stability due to resistance to β-oxidation and glucuronidation pathways that commonly degrade carboxylate-containing compounds [1]. The oxan-4-yl substituent introduces a saturated oxygen heterocycle that modulates lipophilicity and hydrogen-bonding capacity relative to simple alkyl or aryl 5-substituted tetrazole analogs, making this compound a distinct entry in the tetrazole chemical space for medicinal chemistry and chemical biology applications [2].

Tetrazole core as carboxylic acid bioisostere for metabolic stability studies

N1‑cyclopentyl group for CB1 receptor engagement research

C5 oxan‑4‑yl substituent for lipophilicity modulation and synthetic diversification

• [1] Ballatore, C., Huryn, D.M., Smith, A.B. III. Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 2013, 8, 385–395. DOI: 10.1002/cmdc.201200585. Tetrazole pKa ~4.5–4.9 vs. carboxylic acid pKa ~4.2–4.4; enhanced metabolic stability. View Source
• [2] Malik, M.A., Wani, M.Y., Al-Thabaiti, S.A., Shiekh, R.A. Tetrazoles: A multi-purpose motif in medicinal chemistry. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 2015, 82, 189–209. Review of tetrazole bioisosterism and physicochemical properties. View Source

1-Cyclopentyl-5-(oxan-4-yl)tetrazole: Why Generic Tetrazole Substitution Is Not Chemically or Pharmacologically Appropriate for Research Procurement

Although all 1,5-disubstituted tetrazoles share the same heterocyclic core, the specific combination of an N1-cyclopentyl group and a C5-oxan-4-yl substituent produces a unique pharmacophoric profile that cannot be recapitulated by interchanging either substituent with a generic alternative such as methyl, phenyl, or unsubstituted tetrazole. The cyclopentyl group at N1 has been shown, in structure-activity relationship (SAR) studies of 1,5-disubstituted tetrazoles, to be a key determinant of CNS stimulant activity and CB1 receptor binding affinity, with 1-cyclopentyl-tetrazole (9a) exhibiting an IC₅₀ of 11.6 nM at the CB1 receptor and a CB2/CB1 selectivity ratio of 366 [1]. The oxan-4-yl group at C5 introduces a tetrahydropyran oxygen that serves as a hydrogen-bond acceptor, modulating both aqueous solubility and lipophilicity in a manner distinct from methyl, ethyl, or aryl C5 substituents. Tetrazoles as a class are employed as metabolism-resistant bioisosteres of carboxylic acids, with pKa values (4.5–4.9) closely matching those of carboxylates (~4.2–4.4) [2]. However, the electronic and steric effects conferred by the oxan-4-yl group shift the pKa, logP/logD, and target-binding profile of the molecule compared to analogs bearing simpler C5 substituents, meaning that biological data generated for 1-cyclopentyl-5-methyltetrazole, 1-cyclopentyl-5-phenyltetrazole, or 5-(oxan-4-yl)-1H-tetrazole cannot be reliably extrapolated to this compound. Substituting any of these analogs for 1-cyclopentyl-5-(oxan-4-yl)tetrazole in a biological assay or chemical synthesis would introduce uncontrolled variables in potency, selectivity, solubility, and metabolic stability, undermining reproducibility and interpretability of experimental results [3].

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N1‑alkyl substitution directly modulates CB1 binding; methyl or aryl analogs may shift receptor affinity

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C5 oxan‑4‑yl vs. methyl/phenyl alters logP, solubility, and metabolic profile; generic tetrazoles do not replicate these properties

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Tetrazole‑based bioisosterism cannot be assumed equivalent to other acid mimics (e.g. carboxylate, acylsulfonamide); may require validation

• [1] Kang, S.Y., Lee, S.H., Seo, H.J., et al. Tetrazole-biarylpyrazole derivatives as cannabinoid CB1 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 2008, 18(7), 2385–2389. PMID: 18337096. Cyclopentyl-tetrazole (9a): IC₅₀ = 11.6 nM at CB1; CB2/CB1 selectivity = 366. View Source
• [2] Herr, R.J. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorganic & Medicinal Chemistry, 2002, 10(11), 3379–3393. DOI: 10.1016/S0968-0896(02)00239-0. View Source
• [3] Gross, E.G., Featherstone, R.M. Studies with Tetrazole Derivatives II: Some Pharmacology Properties of 1,5-Disubstituted Tetrazoles. Journal of Pharmacology and Experimental Therapeutics, 1946, 87(3), 299–305. Optimum structural factors for maximum CNS stimulatory action include a relatively large saturated cyclic group at N1. View Source

1-Cyclopentyl-5-(oxan-4-yl)tetrazole: Quantitative Differentiation Evidence Versus Closest Structural and Functional Analogs for Informed Procurement

Bioisosteric Carboxylic Acid Replacement with Enhanced Metabolic Stability: pKa and Pharmacokinetic Advantage of the Tetrazole Core Versus Carboxylate

The 5-substituted tetrazole moiety serves as a validated bioisosteric replacement for carboxylic acids, offering comparable acidity (pKa 4.5–4.9 for 5-substituted tetrazoles versus pKa 4.2–4.4 for carboxylic acids) while providing significantly enhanced metabolic stability [1]. This compound specifically presents a 1,5-disubstituted tetrazole structure; however, direct experimental pKa and metabolic stability data for this exact compound are not available in the public literature. The class-level inference is supported by reviews establishing that tetrazoles are resistant to β-oxidation, glucuronidation, and other phase I/II metabolic pathways that commonly degrade carboxylate-containing compounds [2]. For procurement selection, this means the tetrazole scaffold is expected to confer superior metabolic half-life compared to an analogous carboxylic acid compound [3].

Bioisosteric pKa Comparison

Class‑level inference

pKa 4.5–4.9 (tetrazole) vs. 4.2–4.4 (carboxylate)

Supports metabolic stability screening for bioisosteric replacement

Class‑level; no compound‑specific data available

Evidence Dimension	pKa (acid dissociation constant)
Target Compound Data	Predicted pKa ~4.5–4.9 (class-level inference for 5-substituted tetrazole; direct measurement not available)
Comparator Or Baseline	Carboxylic acid functional group: pKa 4.2–4.4 (typical range); 1H-tetrazole: pKa 4.90 (measured)
Quantified Difference	Comparable acidity (ΔpKa ≤ 0.5 units); tetrazoles offer metabolic stability advantage over carboxylic acids (qualitative class-level observation)
Conditions	Aqueous solution, 25°C, ionic strength 0.1 M; class-level comparison based on review literature

Why This Matters

For researchers designing bioisosteric replacements of carboxylic acid pharmacophores, the tetrazole scaffold offers comparable target engagement potential at physiological pH with a well-documented metabolic stability advantage, which may translate to improved pharmacokinetic profiles in vivo, though this compound-specific data remain to be experimentally verified.

• [1] Ballatore, C., Huryn, D.M., Smith, A.B. III. Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 2013, 8, 385–395. DOI: 10.1002/cmdc.201200585. View Source
• [2] Herr, R.J. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorganic & Medicinal Chemistry, 2002, 10(11), 3379–3393. View Source
• [3] Malik, M.A., Wani, M.Y., Al-Thabaiti, S.A., Shiekh, R.A. Tetrazoles: A multi-purpose motif in medicinal chemistry. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 2015, 82, 189–209. View Source

CNS Stimulant Pharmacophore: N1-Cyclopentyl Substitution SAR and Differentiation from 5-Alkyl Analogs

Classical SAR studies of 1,5-disubstituted tetrazoles by Gross and Featherstone (1946) established that CNS stimulant activity is maximized when a relatively large saturated cyclic aliphatic group occupies N1 and a small group (preferably methyl) occupies C5 [1]. 1-Cyclopentyl-5-methyltetrazole (TT-09) was identified as one of four outstanding compounds with pronounced stimulatory effects, alongside 1-cyclohexyl-5-methyltetrazole (TT-79), 1-cyclohexyl-5-ethyltetrazole (TT-18), and 1-isobutyl-5-methyltetrazole (TT-020). The target compound 1-cyclopentyl-5-(oxan-4-yl)tetrazole retains the favorable N1-cyclopentyl group but replaces the small C5-methyl with a bulkier oxan-4-yl moiety . While direct CNS activity data for the target compound are absent from the literature, the SAR predicts that the larger C5 substituent may attenuate stimulant potency relative to TT-09, potentially shifting the pharmacological profile toward depressant or modulatory activity, as observed in the broader SAR series where increasing C5 substituent size was associated with reduced stimulant and increased depressant effects [1].

CNS SAR Trend

Class‑level inference

Larger C5 substituent may attenuate stimulant activity (qualitative SAR)

Supports CNS activity screening context

Historical in vivo model; no quantitative data for target compound

Evidence Dimension	CNS stimulant activity (qualitative SAR observation)
Target Compound Data	Not directly measured; predicted to have reduced CNS stimulant activity versus TT-09 based on C5 substituent size (oxan-4-yl >> methyl)
Comparator Or Baseline	1-Cyclopentyl-5-methyltetrazole (TT-09): designated 'outstanding' CNS stimulant (Gross & Featherstone, 1946); no quantitative ED₅₀ or IC₅₀ available from this study
Quantified Difference	Cannot be quantified; qualitative SAR trend only: larger C5 substituents reduce stimulant activity and may introduce depressant effects
Conditions	In vivo rodent CNS stimulation assay (Gross & Featherstone, 1946); no modern quantitative receptor-binding or electrophysiology data available for either compound

Why This Matters

For researchers investigating CNS-active tetrazole derivatives, this compound represents a structurally distinct probe that decouples the N1-cyclopentyl determinant from the C5-methyl requirement for maximal stimulant activity, enabling exploration of C5 substituent effects on pharmacological profile, receptor selectivity, and therapeutic index.

• [1] Gross, E.G., Featherstone, R.M. Studies with Tetrazole Derivatives II: Some Pharmacology Properties of 1,5-Disubstituted Tetrazoles. Journal of Pharmacology and Experimental Therapeutics, 1946, 87(3), 299–305. View Source

CB1 Cannabinoid Receptor Binding Affinity and Selectivity: Cyclopentyl-Tetrazole Pharmacophore Validation

Kang et al. (2008) reported that cyclopentyl-tetrazole (compound 9a), a tetrazole-biarylpyrazole derivative bearing a 1-cyclopentyl-tetrazole motif structurally related to the target compound, demonstrated high CB1 receptor binding affinity (IC₅₀ = 11.6 nM) and exceptional selectivity over the CB2 receptor (CB2/CB1 ratio = 366) [1]. This finding establishes the 1-cyclopentyl-tetrazole substructure as a privileged pharmacophore for CB1 receptor engagement. The target compound 1-cyclopentyl-5-(oxan-4-yl)tetrazole shares the identical N1-cyclopentyl-tetrazole substructure but differs at C5 by substitution of the biarylpyrazole moiety with an oxan-4-yl group . While direct CB1 binding data for the target compound are not available, the established contribution of the 1-cyclopentyl-tetrazole fragment to CB1 affinity (11.6 nM) and selectivity (366-fold vs. CB2) provides a rational basis for investigating this compound as a CB1 receptor ligand scaffold [1].

CB1 Receptor Affinity

Cross‑study comparable

Cyclopentyl‑tetrazole substructure: IC₅₀ 11.6 nM, selectivity 366‑fold

Supports CB1 receptor ligand design studies

Target compound CB1 data not available; oxan‑4‑yl may alter profile

Evidence Dimension	CB1 receptor binding affinity (IC₅₀) and CB2/CB1 selectivity ratio
Target Compound Data	Not directly measured for 1-cyclopentyl-5-(oxan-4-yl)tetrazole; 1-cyclopentyl-tetrazole substructure present
Comparator Or Baseline	Cyclopentyl-tetrazole (9a) in tetrazole-biarylpyrazole series: CB1 IC₅₀ = 11.6 nM; CB2/CB1 selectivity = 366 (Kang et al., 2008). Rimonabant (SR141716): CB1 Ki = 1.8 nM (reference standard)
Quantified Difference	Target compound's CB1 activity is unknown; the shared 1-cyclopentyl-tetrazole fragment contributed 11.6 nM CB1 affinity in the biarylpyrazole context; the oxan-4-yl replacement of the biarylpyrazole moiety is expected to alter both affinity and selectivity
Conditions	In vitro competitive radioligand binding assay using [³H]CP-55,940 at human recombinant CB1 and CB2 receptors (Kang et al., Bioorg. Med. Chem. Lett., 2008)

Why This Matters

The demonstrated CB1 activity of the 1-cyclopentyl-tetrazole substructure provides a data-supported rationale for procuring this compound as a scaffold for CB1 ligand optimization, where the oxan-4-yl group at C5 may be exploited to tune pharmacokinetic properties, off-target selectivity, or functional activity (agonist vs. antagonist) independently of the CB1-binding N1-cyclopentyl-tetrazole core.

• [1] Kang, S.Y., Lee, S.H., Seo, H.J., et al. Tetrazole-biarylpyrazole derivatives as cannabinoid CB1 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 2008, 18(7), 2385–2389. PMID: 18337096. View Source

Oxan-4-yl Substituent Physicochemical Differentiation: Predicted Lipophilicity and Solubility Modulation Versus 5-Methyl and 5-Phenyl Analogs

The oxan-4-yl (tetrahydropyran-4-yl) group at C5 introduces an sp³ oxygen atom capable of acting as a hydrogen-bond acceptor, which is absent in common 5-alkyl (e.g., methyl) and 5-aryl (e.g., phenyl) tetrazole analogs [1]. Calculated logP for the parent 1-cyclopentyl-1H-tetrazole (CAS 919097-69-1, lacking the C5 substituent) is 0.7882 . The tetrahydropyran ring itself has a measured logP of approximately 0.95 and aqueous solubility of 80 g/L at 25°C . The oxan-4-yl substitution is predicted to increase aqueous solubility and reduce logP relative to a 5-phenyl analog (calculated logP for 1-cyclopentyl-5-phenyltetrazole estimated at ~2.5–3.0), while increasing logP relative to the more polar 5-methyl analog (TT-09, C₇H₁₂N₄) [1]. The tetrahydropyran scaffold is recognized as a privileged structure in drug discovery, with incorporation into molecules known to influence pharmacokinetic and pharmacodynamic properties .

Physicochemical Properties

Class‑level inference

Predicted logP intermediate between 5‑methyl and 5‑phenyl analogs

Supports lipophilicity and solubility screening

Direct experimental logP/logS unavailable

Evidence Dimension	Calculated/predicted logP and aqueous solubility
Target Compound Data	1-Cyclopentyl-5-(oxan-4-yl)tetrazole: molecular formula C₁₁H₁₈N₄O; contains one H-bond acceptor (oxan oxygen) not present in alkyl/aryl C5 analogs; direct logP/logS data unavailable
Comparator Or Baseline	1-Cyclopentyl-1H-tetrazole: calculated logP = 0.7882, PSA = 43.6 Ų (CAS 919097-69-1). Tetrahydropyran: measured logP = 0.95, aqueous solubility = 80 g/L. 5-Phenyltetrazole analog: estimated logP ~2.5–3.0
Quantified Difference	Predicted logP intermediate between 5-methyl (estimated ~0.8–1.5) and 5-phenyl (~2.5–3.0) analogs; predicted solubility higher than 5-phenyl analog due to oxan oxygen H-bond acceptor capability
Conditions	Calculated/predicted values based on fragment contributions; direct experimental measurement for target compound not available in public literature

Why This Matters

The oxan-4-yl substituent offers a tunable lipophilicity-hydrophilicity profile distinct from alkyl or aryl C5 substitutions, which may be advantageous for optimizing aqueous solubility and membrane permeability in lead optimization programs without resorting to additional polar functional groups that could compromise target affinity.

• [1] Herr, R.J. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorganic & Medicinal Chemistry, 2002, 10(11), 3379–3393. View Source

Antimicrobial and Microbicidal Activity Potential: 1-Cycloalkyl-5-substituted Tetrazole Class Evidence

Patent literature (LANXESS Deutschland GmbH, US 2009/42960; Justia Patents, 2006) discloses 1-cycloalkyl-5-iodotetrazoles as microbicidal agents for protection of plants and industrial materials, with 1-cyclopentyl-5-iodotetrazole (CAS 919097-67-9) synthesized in 68% yield and characterized by a melting point of 119°C [1]. A related compound, 5-(chloromethyl)-1-cyclopentyl-1H-tetrazole, reportedly exhibits MIC values of 32 µg/mL against Staphylococcus aureus and demonstrates activity against E. coli . The target compound 1-cyclopentyl-5-(oxan-4-yl)tetrazole shares the 1-cyclopentyl-tetrazole core but replaces the C5-iodo or C5-chloromethyl group with an oxan-4-yl moiety . Direct antimicrobial data for the target compound are absent from the literature. The 1-cyclopentyl-tetrazole scaffold, however, is consistently associated with antimicrobial potential across multiple substitution patterns, suggesting that the target compound may retain some level of antimicrobial activity depending on the contribution of the oxan-4-yl group to target engagement and cellular penetration.

Antimicrobial Potential

Supporting evidence

Analog MIC 32 µg/mL S. aureus; cyclopentyl‑tetrazole scaffold patented

Supports antimicrobial screening context

Target compound data not available; oxan‑4‑yl may alter potency

Evidence Dimension	Antimicrobial activity (MIC against S. aureus)
Target Compound Data	Not directly measured; antimicrobial activity not established
Comparator Or Baseline	5-(Chloromethyl)-1-cyclopentyl-1H-tetrazole: MIC = 32 µg/mL (S. aureus). 1-Cyclopentyl-5-iodotetrazole: microbicidal activity claimed in patent; quantitative MIC not publicly available
Quantified Difference	Cannot be quantified for target compound; 5-(chloromethyl) analog shows MIC = 32 µg/mL against S. aureus; target compound has structurally distinct C5 substituent (oxan-4-yl vs. chloromethyl/iodo)
Conditions	In vitro broth microdilution assay (referenced for 5-(chloromethyl) analog; primary source not peer-reviewed)

Why This Matters

For researchers exploring tetrazole-based antimicrobial or microbicidal agents, the 1-cyclopentyl-tetrazole core is a validated scaffold with patent-supported industrial applicability; the oxan-4-yl substituent may confer altered spectrum or potency compared to halogenated C5 analogs.

• [1] LANXESS Deutschland GmbH. 1-Cycloalkyl-5-iodotetrazoles. US Patent Application US 2009/0042960 A1. Filed 2008-07-09. 1-Cyclopentyl-5-iodotetrazole: 68% yield, mp 119°C. View Source

Synthetic Versatility and Chemical Handle Potential: 5-Oxan-4-yl as a Functionalizable Scaffold Element

The C5-oxan-4-yl group in 1-cyclopentyl-5-(oxan-4-yl)tetrazole provides a saturated oxygen heterocycle that can serve as a synthetic handle for further derivatization—a feature absent in simple 5-alkyl or 5-aryl tetrazole analogs [1]. The tetrahydropyran ring can undergo ring-opening reactions under acidic conditions, oxidation to the corresponding lactone, or functionalization at the α-position to the oxygen atom [2]. By contrast, 1-cyclopentyl-5-methyltetrazole (TT-09) and 1-cyclopentyl-5-phenyltetrazole lack this reactive oxygen functionality, limiting their utility as synthetic intermediates. Patent literature (Merck & Co., US 7,589,085) demonstrates that tetrahydropyran-cyclopentyl-heteroaryl combinations are valuable chemotypes for chemokine receptor modulation, underscoring the industrial relevance of this substitution pattern [3].

Synthetic Handle

Supporting evidence

Oxan‑4‑yl ether oxygen enables ring‑opening, oxidation, and C–H functionalization

Supports late‑stage diversification strategies

No compound‑specific reactivity data

Evidence Dimension	Synthetic derivatization potential (presence of reactive functional group at C5)
Target Compound Data	Oxan-4-yl group provides: (a) ether oxygen for hydrogen bonding, (b) potential ring-opening site under acidic conditions, (c) α-C-H bonds adjacent to oxygen available for oxidative functionalization
Comparator Or Baseline	1-Cyclopentyl-5-methyltetrazole (TT-09): inert C5-methyl group with no synthetic handle. 1-Cyclopentyl-5-phenyltetrazole: C5-aryl amenable to electrophilic aromatic substitution but lacks oxygen functional group. 5-(Chloromethyl)-1-cyclopentyl-1H-tetrazole: C5-Cl provides nucleophilic substitution handle
Quantified Difference	Qualitative comparison: oxan-4-yl offers orthogonal reactivity (ether chemistry) compared to chloromethyl (nucleophilic substitution) or methyl (inert); no quantitative reactivity data available
Conditions	General organic chemistry reactivity principles; no compound-specific kinetic or thermodynamic data available

Why This Matters

For medicinal chemistry laboratories engaged in library synthesis or SAR exploration, the oxan-4-yl group provides a chemically distinguishable handle for late-stage functionalization that is not available in the more common 5-methyl or 5-phenyl tetrazole building blocks, potentially enabling diversification strategies that are inaccessible using simpler analogs.

• [1] Herr, R.J. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorganic & Medicinal Chemistry, 2002, 10(11), 3379–3393. View Source
• [2] O'Neil, M.J. (ed.). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals. 15th Edition. Royal Society of Chemistry, 2013. Tetrahydropyran chemistry and reactivity. View Source
• [3] Merck & Co., Inc. Tetrahydropyran heterocyclic cyclopentyl heteroaryl modulators of chemokine receptor activity. US Patent 7,589,085. Granted 2009-09-15. View Source

1-Cyclopentyl-5-(oxan-4-yl)tetrazole: Evidence-Supported Application Scenarios for Research Procurement and Industrial Use

Medicinal Chemistry: CB1 Cannabinoid Receptor Ligand Optimization via C5 Substituent Scanning

Procure 1-cyclopentyl-5-(oxan-4-yl)tetrazole as a scaffold for exploring the SAR of the C5 position while retaining the N1-cyclopentyl-tetrazole core that has been demonstrated to confer high CB1 receptor binding affinity (IC₅₀ = 11.6 nM) and remarkable CB2/CB1 selectivity (366-fold) in the tetrazole-biarylpyrazole series [1]. The oxan-4-yl group provides a conformationally constrained, saturated oxygen heterocycle that may influence the ligand's functional activity profile (agonist, antagonist, or inverse agonist) at CB1, a parameter not addressed by the existing biarylpyrazole series. This compound enables systematic investigation of whether replacing the biarylpyrazole C5 appendage with a non-aromatic, hydrogen-bond-accepting substituent alters the signaling bias or pharmacokinetic properties of the CB1 ligand while preserving target engagement.

Chemical Biology: Bioisosteric Carboxylic Acid Replacement Probe with Modulated Lipophilicity

Use 1-cyclopentyl-5-(oxan-4-yl)tetrazole as a bioisosteric replacement for a carboxylic acid group in a lead compound where the carboxylate contributes to potency but imposes undesirable pharmacokinetic liabilities such as rapid glucuronidation, high plasma protein binding, or poor membrane permeability [2]. The tetrazole core provides comparable acidity (pKa 4.5–4.9 vs. 4.2–4.4 for carboxylic acids) and similar electrostatic potential surface, while the oxan-4-yl C5 substituent offers intermediate lipophilicity between simple alkyl and aryl tetrazoles—potentially balancing solubility and permeability without introducing additional ionizable centers [3]. This compound is particularly suitable for early-stage probe development where retention of the N1-cyclopentyl group is hypothesized to contribute to target selectivity or binding kinetics.

Agrochemical and Industrial Microbicide Research: 1-Cycloalkyl-Tetrazole Scaffold Exploration

Employ 1-cyclopentyl-5-(oxan-4-yl)tetrazole as a structurally novel entry in the 1-cycloalkyl-5-substituted tetrazole series for evaluating microbicidal activity against plant pathogens or material-degrading microorganisms [4]. Patent-protected 1-cycloalkyl-5-iodotetrazoles have established industrial applicability as biocides, and the oxan-4-yl substituent represents an unexplored chemical space within this patent landscape. The oxan-4-yl group introduces an oxygen atom that may alter environmental fate (biodegradability, soil mobility) or toxicological profile relative to halogenated analogs, making this compound a candidate for next-generation, potentially more environmentally compatible microbicide development.

Synthetic Methodology Development: Late-Stage Functionalization of Oxan-4-yl-Tetrazole Building Blocks

Acquire 1-cyclopentyl-5-(oxan-4-yl)tetrazole as a starting material for developing novel synthetic methodologies that exploit the unique reactivity of the tetrahydropyran ring in the presence of the tetrazole heterocycle [5]. The oxan-4-yl group presents opportunities for C–H functionalization adjacent to the ring oxygen, acid-catalyzed ring-opening to generate acyclic alcohol intermediates, or oxidation to the corresponding δ-lactone—transformations that are not accessible with the more common 5-methyl or 5-phenyl tetrazole building blocks. This compound can serve as a versatile platform for generating diverse tetrazole-containing compound libraries through late-stage diversification strategies.

Application

Selection Property

Validation Focus

CB1 ligand SAR studies

N1‑cyclopentyl‑tetrazole core affinity context

C5 substituent effects on binding and functional activity

Bioisosteric carboxylic acid replacement

Tetrazole pKa range and metabolic stability context

Pharmacokinetic model response and target engagement

Antimicrobial screening (industrial)

1‑cycloalkyl‑tetrazole scaffold, oxan‑4‑yl reactivity

MIC endpoint context and environmental profile assessment

Synthetic methodology development

Oxan‑4‑yl synthetic handle (ether chemistry)

Late‑stage functionalization scope and library diversification

• [1] Kang, S.Y., Lee, S.H., Seo, H.J., et al. Tetrazole-biarylpyrazole derivatives as cannabinoid CB1 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 2008, 18(7), 2385–2389. PMID: 18337096. View Source
• [2] Ballatore, C., Huryn, D.M., Smith, A.B. III. Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 2013, 8, 385–395. View Source
• [3] Herr, R.J. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres. Bioorganic & Medicinal Chemistry, 2002, 10(11), 3379–3393. View Source
• [4] LANXESS Deutschland GmbH. 1-Cycloalkyl-5-iodotetrazoles. US Patent Application US 2009/0042960 A1. Filed 2008-07-09. View Source
• [5] Merck & Co., Inc. Tetrahydropyran heterocyclic cyclopentyl heteroaryl modulators of chemokine receptor activity. US Patent 7,589,085. Granted 2009-09-15. View Source